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Compound of Interest

Compound Name: N-Nonylaniline

Cat. No.: B15493716 Get Quote

An In-depth Technical Guide to 4-Nonylaniline
A Note on Nomenclature: The term "N-Nonylaniline" is ambiguous and not commonly used in

chemical literature. It is likely that the intended compound is an isomer of nonylaniline, with the

most common being 4-Nonylaniline, where the nonyl group is attached at the fourth position of

the aniline ring. This guide will focus on 4-Nonylaniline.

This technical guide provides a summary of the key chemical and physical properties of 4-

Nonylaniline, targeted at researchers, scientists, and drug development professionals. Due to

the limited availability of detailed experimental data in the public domain, this document

presents the known properties of 4-Nonylaniline and offers generalized experimental workflows

for related compounds to serve as a reference.

Core Compound Information
Below is a summary of the key identifiers and properties for 4-Nonylaniline.
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Property Value Reference

CAS Number 37529-29-6 [1][2]

Molecular Formula C₁₅H₂₅N [1][2]

Molecular Weight 219.37 g/mol [1]

IUPAC Name 4-nonylaniline [2]

Synonyms p-Nonylaniline [2]

Density 0.9±0.1 g/cm³ [1]

Boiling Point 333.2±11.0 °C at 760 mmHg [1]

Flash Point 143.2±8.3 °C [1]

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of 4-Nonylaniline are not readily

available in the reviewed literature. However, a general approach to the synthesis of 4-

alkylanilines involves the Friedel-Crafts alkylation of aniline, followed by reduction, or the

Suzuki coupling of a protected aniline with an appropriate alkyl boronic acid.

A generalized workflow for the synthesis of a 4-alkylaniline is presented below.

Generalized Synthesis of 4-Alkylanilines
Aniline

+ Alkylating Agent

Friedel-Crafts Alkylation

Lewis Acid Catalyst
(e.g., AlCl₃)
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Purification
(e.g., Chromatography) 4-Alkylaniline
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A generalized workflow for the synthesis of 4-alkylanilines.
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Analytical Characterization
The characterization of 4-Nonylaniline would typically involve a combination of spectroscopic

and chromatographic techniques to confirm its identity and purity. A logical workflow for the

analytical characterization is depicted below.

Analytical Workflow for 4-Nonylaniline

Synthesized 4-Nonylaniline Sample

Purity Assessment
(HPLC/GC)

Molecular Weight Confirmation
(Mass Spectrometry)

Structural Elucidation
(¹H and ¹³C NMR)

Functional Group Analysis
(IR Spectroscopy)

Confirmed Structure & Purity
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A logical workflow for the analytical characterization of 4-Nonylaniline.

Applications and Biological Activity
Specific applications and detailed biological activity for 4-Nonylaniline are not extensively

documented. However, aniline and its derivatives are important intermediates in various

industries.

Potential Applications of Aniline Derivatives

Aniline Derivatives
(e.g., 4-Nonylaniline)
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Potential industrial applications of aniline derivatives.

Aniline derivatives can exhibit a range of biological activities, and some have been investigated

for their potential as therapeutic agents. For instance, certain substituted anilinoquinazolines

have been studied for their cytotoxic effects against cancer cell lines. While no specific

signaling pathways have been identified for 4-Nonylaniline, related compounds have been

shown to interact with various biological targets. Further research would be necessary to

determine the specific biological role, if any, of 4-Nonylaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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